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Compound of Interest

Compound Name:

(4-

(Methoxymethyl)cyclohexyl)metha

nol

Cat. No.: B150718 Get Quote

Essential Safety and Handling Guide for (4-
(Methoxymethyl)cyclohexyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling (4-(Methoxymethyl)cyclohexyl)methanol (CAS No. 98955-27-2).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks.
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Property Value

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

Appearance Not Available

Boiling Point 239.3±8.0 °C at 760 mmHg[1]

Flash Point 66.9±7.7 °C[1]

Density 0.9±0.1 g/cm³[1]

Storage

Store in a cool, dry, well-ventilated area in a

tightly sealed container, away from ignition

sources.[2]

Hazard Identification
(4-(Methoxymethyl)cyclohexyl)methanol is classified with the following hazards:

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.[2]

Serious Eye Irritation H319
Causes serious eye irritation.

[2]

Respiratory Irritation H335
May cause respiratory

irritation.[2]

Flammable Liquid H227 Combustible liquid.[3][4]

Signal Word: Warning[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[2][3]
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Handle with gloves. Inspect

gloves prior to use and use

proper removal technique to

avoid skin contact. Dispose of

contaminated gloves after use.

[3][5]

Eye & Face Protection
Safety glasses with side

shields or goggles

To protect against splashes

and eye contact which can

cause serious irritation.[2]

Skin & Body Protection
Laboratory coat; Protective

clothing

Wear suitable protective

clothing to prevent skin

contact.[2] Remove any

contaminated clothing

immediately.[2]

Respiratory Protection
Use in a well-ventilated area or

with a respirator

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator may be used. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[3][5]

Always use respirators and

components tested and

approved under appropriate

government standards like

NIOSH (US) or CEN (EU).[3]

[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation

Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.
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Ventilation: Ensure work is performed in a well-ventilated area, preferably a certified

chemical fume hood.[2][3]

PPE Inspection: Inspect all PPE for integrity and cleanliness before use.

Safety Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[2]

Handling
Dispensing: Conduct all manipulations and transfers of (4-
(Methoxymethyl)cyclohexyl)methanol within the chemical fume hood to minimize

inhalation of vapors.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[2] Do not eat, drink, or smoke in the work area.[2]

Spill Management
Small Spills: For minor spills, prevent further leakage if safe to do so. Absorb the spill with an

inert, non-combustible material such as sand or vermiculite. Place the contaminated material

into a suitable, sealed container for disposal.[2]

Large Spills: In the event of a large spill, evacuate the area immediately. Restrict access and

follow your institution's emergency response procedures.

Disposal Plan
(4-(Methoxymethyl)cyclohexyl)methanol and its containers must be disposed of as

hazardous waste. Do not let the product enter drains, waterways, or soil.[2][3]

Waste Segregation and Collection
Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "(4-(Methoxymethyl)cyclohexyl)methanol".[6]
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Container: Use the original container or a compatible, leak-proof, and sealable container for

waste collection.[6] Keep the container closed except when actively adding waste.[6][7]

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area, segregated from incompatible materials.[6]

Disposal Procedure
Arrangement: Arrange for collection by your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company.[2]

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or

acetone). Collect the first rinse as hazardous waste.[6] After thorough rinsing, containers can

be managed for disposal or recycling according to institutional policies.

Diagrams
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Caption: Experimental workflow for handling (4-(Methoxymethyl)cyclohexyl)methanol.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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